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Compound of Interest

Compound Name: Vanadium triiodide

Cat. No.: B092258 Get Quote

For immediate reference, the chemical formula for Vanadium Triiodide is VI₃, and its CAS

number is 15513-94-7.[1] This guide provides an in-depth overview of Vanadium Triiodide,

including its chemical and physical properties, a detailed synthesis protocol, and an exploration

of its potential applications in research and development, particularly in catalysis and as a

precursor for materials with biological activity.

Core Chemical and Physical Properties
Vanadium triiodide is a black, hygroscopic crystalline solid.[1] It is paramagnetic and soluble

in water, forming green solutions characteristic of V(III) ions.[1] A summary of its key

quantitative properties is presented in the table below.

Property Value Reference

Chemical Formula VI₃ [1]

CAS Number 15513-94-7 [1]

Molar Mass 431.6549 g/mol [1]

Appearance Black solid [1]

Density 5.14 g/cm³ [1]

Solubility in water Soluble [1]

Coordination Geometry Octahedral [1]
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Synthesis of Vanadium Triiodide: An Experimental
Protocol
The primary method for synthesizing vanadium triiodide involves the direct reaction of

vanadium metal powder with iodine at elevated temperatures.[1]

Experimental Protocol:

Materials:

Vanadium metal powder

Iodine (I₂)

Quartz tube

Furnace

Vacuum pump

Procedure:

Place a stoichiometric amount of vanadium powder and iodine into a quartz tube.

Evacuate the tube to remove air and moisture.

Seal the quartz tube.

Heat the sealed tube in a furnace to approximately 500 °C.[1]

Maintain this temperature to allow the reaction to proceed to completion. The reaction is as

follows: 2 V + 3 I₂ → 2 VI₃[1]

After the reaction is complete, cool the tube to room temperature.

The resulting product is crystalline vanadium triiodide.
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Potential Applications in Research and
Development
While direct applications of vanadium triiodide in drug development are still an emerging area

of research, the broader class of vanadium compounds exhibits significant biological activities

and catalytic properties relevant to the field.

Precursor for Biologically Active Vanadium Complexes
Vanadium compounds have demonstrated a range of biological activities, including insulin-

mimetic, anti-cancer, and anti-parasitic properties.[2][3][4][5] Vanadium triiodide can serve as

a valuable precursor for the synthesis of novel organometallic vanadium(III) complexes. The

investigation of these complexes could lead to the development of new therapeutic agents. The

biological activity of vanadium compounds is often attributed to their ability to interact with

phosphate-metabolizing enzymes.[3][6]

Catalyst in Organic Synthesis
Vanadium compounds are known to be effective catalysts in various organic reactions,

particularly in oxidation and polymerization reactions.[7][8] Vanadium's ability to exist in multiple

oxidation states is key to its catalytic activity.[8][9] Vanadium triiodide can be explored as a

catalyst or precatalyst in reactions such as:

Oxidation of alcohols and sulfides.

Polymerization of olefins.

Coupling reactions.

Materials Science
Vanadium iodide has been noted for its interesting magnetic and electronic properties, making

it a compound of interest in materials science.[10] It can be used as a precursor for the

synthesis of other vanadium-containing materials, such as vanadium nitrides and oxides,

through various deposition techniques.[11] These materials have potential applications in

electronics and energy storage.
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Visualizing the Synthesis of Vanadium Triiodide
The following diagram illustrates the experimental workflow for the synthesis of Vanadium
Triiodide.

Start Vanadium Powder (V) +
Iodine (I₂)

Place in
Quartz Tube Evacuate and Seal Heat to 500°C

in Furnace

2V + 3I₂ → 2VI₃

Cool to
Room Temperature

Vanadium Triiodide (VI₃)
Crystals End

Click to download full resolution via product page

Synthesis workflow for Vanadium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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